1-(2-ethoxyphenyl)-5-methyl-N-[4-(4-methyl-1-piperazinyl)phenyl]-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: 1-(2-ethoxyphenyl)-5-methyl-N-[4-(4-methylpiperazin-1-yl)phenyl]triazole-4-carboxamide
• InChI: InChI=1S/C23H28N6O2/c1-4-31-21-8-6-5-7-20(21)29-17(2)22(25-26-29)23(30)24-18-9-11-19(12-10-18)28-15-13-27(3)14-16-28/h5-12H,4,13-16H2,1-3H3,(H,24,30)
• InChI Key: MXXRKHWAZDPWAU-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1N2C(=C(N=N2)C(=O)NC3=CC=C(C=C3)N4CCN(CC4)C)C
• Molecular Formula: C23H28N6O2
• Molecular Weight: 420.5 g/mol

Description

This compound belongs to a class of chemicals known for their potential in various applications, including pharmacological activities. The interest in its detailed study stems from the unique structural features it possesses, which include a triazole ring, a feature common in compounds exhibiting significant biological activities.

Synthesis Analysis

The synthesis of related triazole derivatives often involves the reaction of ester ethoxycarbonylhydrazones with primary amines. A study by Bektaş et al. (2010) discusses the synthesis of novel 4,5-disubstituted-2,4-dihydro-3H-1,2,4-triazol-3-one derivatives, which could provide insights into the synthesis mechanisms applicable to the target compound (Bektaş et al., 2010).

Molecular Structure Analysis

Crystal structure analysis is crucial for understanding the geometric parameters and electronic structure of such compounds. Studies like those by L'abbé et al. (2010) on similar triazole compounds provide a basis for understanding the molecular conformation and interactions within the crystal lattice, which are critical for predicting the compound's reactivity and stability (L'abbé et al., 2010).

Chemical Reactions and Properties

The chemical reactivity of triazole derivatives is influenced by the presence of functional groups attached to the triazole ring. The study by Wujec and Typek (2023) on a novel compound with a similar structure demonstrates the chemical transformations that such compounds can undergo, including reactions with nucleophiles and electrophiles, which can be pertinent for further functionalization of the target compound (Wujec & Typek, 2023).

Physical Properties Analysis

Physical properties such as solubility, melting point, and crystallinity are essential for determining the compound's suitability for various applications. While specific studies on the target compound's physical properties were not identified, research methodologies like those used by Chen et al. (2010) for synthesizing and analyzing similar triazole derivatives can provide guidance on assessing these properties (Chen, Liu, & Chen, 2010).

Chemical Properties Analysis

Chemical properties, including acidity, basicity, and reactivity towards various chemical reagents, are influenced by the molecular structure. The electronic nature of the triazole ring and the substituents can significantly affect these properties. Research on related compounds, such as the work by Abdel-Aziz et al. (2014) on triazole carboxamides, provides insights into the reactivity patterns that can be expected for the target molecule (Abdel-Aziz et al., 2014).

Mechanism of Action

Target of Action

Similar compounds have been found to targetAnaplastic Lymphoma Kinase (ALK) and alpha1-adrenergic receptors . These targets play crucial roles in various biological processes, including cell growth and proliferation, and the contraction of smooth muscles in blood vessels, lower urinary tract, and prostate .

Mode of Action

Similar compounds have been found to exhibit anti-inflammatory effects and inhibit ALK . They may interact with their targets, leading to changes such as cell cycle arrest and apoptosis .

Biochemical Pathways

Compounds that inhibit alk can affect pathways related to cell growth and proliferation . Similarly, compounds that target alpha1-adrenergic receptors can influence pathways related to smooth muscle contraction .

Pharmacokinetics

Similar compounds have shown alpha1-adrenergic affinity in the range from 22 nm to 250 nm . These properties can significantly impact the bioavailability of the compound.

Result of Action

Similar compounds have been found to induce cell cycle arrest and apoptosis , and exhibit anti-inflammatory effects .

Action Environment

Factors such as ph, temperature, and the presence of other molecules can potentially influence the action of similar compounds .